ethyl 7-cyclohexyl-6-(3,5-dimethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

Specification

• CAS No.: 534579-49-2
• Molecular Formula: C29H30N4O6
• Molecular Weight: 530.581
• IUPAC Name: ethyl 7-cyclohexyl-6-(3,5-dimethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• Standard InChI: InChI=1S/C29H30N4O6/c1-4-39-29(36)23-17-22-25(30-24-12-8-9-13-32(24)28(22)35)33(19-10-6-5-7-11-19)26(23)31-27(34)18-14-20(37-2)16-21(15-18)38-3/h8-9,12-17,19H,4-7,10-11H2,1-3H3
• Standard InChI Key: BUYIHHQLSTWTMN-ZXPTYKNPSA-N
• SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC(=CC(=C4)OC)OC)C5CCCCC5

Introduction

Ethyl 7-cyclohexyl-6-(3,5-dimethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound characterized by its intricate molecular structure and diverse functional groups. This compound belongs to the class of triazines and derivatives, featuring a triazatricyclo framework that contributes to its unique chemical properties and potential biological activities.

Synthesis Methods

The synthesis of ethyl 7-cyclohexyl-6-(3,5-dimethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate typically involves multi-step organic reactions. These methods require precise control over reaction conditions such as temperature, solvent choice, and reaction time to achieve optimal yields and purity levels.

Biological Activities and Potential Applications

This compound has been studied for its biological activities and potential applications in medicinal chemistry. The structural components may influence various cellular processes through specific binding mechanisms with enzymes or receptors within cells. While detailed biological activity data is limited, its unique structure suggests potential therapeutic uses.

Stability and Chemical Reactions

The compound's stability varies with changes in pH or temperature. It can participate in various chemical reactions, including modifications to enhance its biological activity. The presence of diverse functional groups allows for further derivatization and functionalization.

Analytical Techniques

The identity and purity of ethyl 7-cyclohexyl-6-(3,5-dimethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).